Cas no 2402830-49-1 (1H-Pyrazol-4-amine, 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-, hydrochloride (1:1))

• Product Name: 1H-Pyrazol-4-amine, 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-, hydrochloride (1:1)
• CAS No: 2402830-49-1
• MF: C₈H₁₁ClF₃N₃
• MW: 241.64125084877
• CID: 5413882
• PubChem ID: 145897128
• Update Time: 2025-05-25

1H-Pyrazol-4-amine, 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-1-(2,2,2-trifluoroethyl)pyrazol-4-amine;hydrochloride
• 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-amine hydrochloride
• EN300-7471194
• 2402830-49-1
• Z4090162549
• 1H-Pyrazol-4-amine, 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-, hydrochloride (1:1)

• Inchi： 1S/C8H10F3N3.ClH/c9-8(10,11)4-14-7(5-1-2-5)6(12)3-13-14;/h3,5H,1-2,4,12H2;1H
• InChI Key： CHHSYNJTSRWXAT-UHFFFAOYSA-N
• SMILES： N1(CC(F)(F)F)C(C2CC2)=C(N)C=N1.[H]Cl

Computed Properties

• Exact Mass: 241.0593595g/mol
• Monoisotopic Mass: 241.0593595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 1H-Pyrazol-4-amine, 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-, hydrochloride (1:1)

Introduction to CAS No. 2402830-49-1: 1H-Pyrazol-4-amine, 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-, Hydrochloride (1:1)

The compound with CAS No. 2402830-49-1, known as 1H-Pyrazol-4-amine, 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-, Hydrochloride (1:1), is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development.

The molecular structure of this compound is characterized by a pyrazole ring system substituted with a cyclopropyl group at the 5-position and a trifluoroethyl group at the 1-position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule. The hydrochloride salt form (in a 1:1 ratio) ensures optimal solubility and stability for various analytical and synthetic purposes.

Recent studies have highlighted the potential of pyrazole derivatives as bioactive molecules with promising therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that similar pyrazole-containing compounds exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. These findings suggest that CAS No. 2402830-49-1 could serve as a lead compound for developing novel anti-inflammatory agents.

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrazole ring followed by selective substitution reactions to introduce the cyclopropyl and trifluoroethyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions and improve yield.

In terms of applications, CAS No. 2402830-49-1 has shown promise in the field of medicinal chemistry as a building block for constructing bioactive molecules. Its ability to modulate cellular signaling pathways makes it a valuable tool for researchers exploring new therapeutic strategies against diseases such as cancer and neurodegenerative disorders.

From an environmental perspective, understanding the degradation pathways and ecotoxicological profile of this compound is crucial for ensuring its safe handling and disposal. Recent studies have focused on evaluating its biodegradability under various environmental conditions, with results indicating moderate persistence in aqueous environments.

In conclusion, CAS No. 2402830-49-1, or 5-cyclopropylpyrazolo[...], represents a significant advancement in the realm of heterocyclic chemistry. Its unique structure, coupled with emerging research findings, positions it as a promising candidate for future drug development efforts.